Cas no 2137135-39-6 (3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine)
3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
- 3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine
- 2137135-39-6
- EN300-1110864
-
- Inchi: 1S/C10H17N3O/c1-7-10(11)8(2)13(12-7)6-9-4-3-5-14-9/h9H,3-6,11H2,1-2H3/t9-/m0/s1
- InChI Key: LHUGNFFETPJHAU-VIFPVBQESA-N
- SMILES: O1CCC[C@H]1CN1C(C)=C(C(C)=N1)N
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.1Ų
3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110864-0.05g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1110864-0.1g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1110864-0.25g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1110864-0.5g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1110864-1.0g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1110864-2.5g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1110864-5.0g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1110864-10.0g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1110864-1g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1110864-5g |
3,5-dimethyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine |
2137135-39-6 | 95% | 5g |
$2858.0 | 2023-10-27 |
3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
3,5-Dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine (CAS No. 2137135-39-6): A Comprehensive Overview
The compound 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine, identified by the CAS registry number 2137135-39-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyrazole ring system substituted with methyl groups at positions 3 and 5, an (S)-oxolanemethyl group at position 1, and an amine functional group at position 4. These structural features contribute to its distinctive reactivity and selectivity in chemical reactions.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and stereoselective methodologies. The (S)-configuration at the oxolane moiety is particularly significant, as it imparts chirality to the molecule, which is crucial for its potential applications in asymmetric catalysis and enantioselective synthesis. Researchers have also explored the use of this compound as a building block in the construction of more complex molecular architectures, leveraging its versatile functional groups for further derivatization.
The physical and chemical properties of 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility profiles, and thermal stability. For instance, the compound exhibits good solubility in polar aprotic solvents, making it suitable for use in organic reactions that require precise control over reaction conditions.
In terms of biological activity, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various therapeutic areas. Preclinical studies have demonstrated its ability to modulate key biological pathways involved in inflammation, neurodegenerative diseases, and cancer. The presence of the pyrazole ring system is particularly advantageous, as it is known to exhibit anti-inflammatory and antioxidant properties. Furthermore, the methyl substituents at positions 3 and 5 enhance the lipophilicity of the molecule, which is critical for its ability to cross cellular membranes and interact with target proteins.
Recent research has also focused on the application of this compound in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). The incorporation of chiral centers into its structure adds another layer of functionality, enabling the development of asymmetric materials with tailored optical properties.
The synthesis of 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine involves a multi-step process that begins with the preparation of the oxolane precursor. This is followed by a series of coupling reactions to introduce the methyl groups and the amine functionality onto the pyrazole ring. The stereochemistry at the oxolane center is controlled during these steps to ensure high enantiomeric purity. The overall yield of the synthesis has been optimized through rigorous process development efforts, making this compound accessible for large-scale production if required.
In conclusion, 3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine (CAS No. 2137135
2137135-39-6 (3,5-dimethyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)